![molecular formula C20H26D4O4 B1164630 Prostaglandin B2-d4](/img/no-structure.png)
Prostaglandin B2-d4
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Overview
Description
Prostaglandin B2 (PGB2-d4) contains four deuterium atoms at the 3, 3/', 4, and 4/' positions. It is intended for use as an internal standard for the quantification of PGB2 by GC- or LC-mass spectrometry. PGB2 is a non-enzymatic dehydration product resulting from the treatment of PGE2 or PGA2 with strong base. It has weak agonist activity on TP receptors and can increase pulmonary blood pressure in the rabbit at relatively high doses (5 mg/kg).
Scientific Research Applications
Role in Allergic Disorders
Prostaglandin D2 (PGD2), a major cyclooxygenase mediator, synthesized by human mast cells and other immune cells, plays a significant role in allergic inflammation. Its effects are mediated by various receptors expressed on immune and non-immune cells involved in allergic disorders. Selective DP2 receptor antagonists are being developed for treating allergic disorders like asthma and allergic rhinitis (Marone et al., 2018).
Pharmacological Impact
Prostaglandin research has shown that prostaglandins have a widespread distribution in the body, influencing numerous pharmacological effects. They are involved in regulating blood pressure and have potential in treating hypertension and peripheral vascular disease. Their bronchodilator effect suggests utility in asthma treatment (Karim & Hillier, 2012).
Inflammation Modulation
Prostaglandins, derived from arachidonic acid, play a dual role in sustaining homeostatic functions and mediating pathogenic mechanisms, including inflammation. Their generation is inhibited by nonsteroidal anti-inflammatory drugs, and they are involved in both promoting and resolving inflammation (Ricciotti & FitzGerald, 2011).
Receptor Selectivity in Drug Development
Prostaglandin E2 binds to four different G-protein-coupled receptors, EP1-4. The structural features of EP modulators for subtype-selective activity are crucial in developing drugs for various pathophysiological states, including ulcerative colitis, glaucoma, bone healing, and neurological diseases (Markovič et al., 2017).
Role in Asthma
PGD2's role in asthma and rhinitis, as a pro-inflammatory and bronchoconstrictive mediator, is significant. Its biosynthesis in asthma is under evaluation for the development of new treatments (Daham et al., 2011).
Therapeutic Potential Beyond Allergy and Asthma
CRTH2, a major PGD2 receptor, shows potential in treating diseases beyond classical allergic diseases and asthma. Its roles in the central nervous system, kidney, intestine, lung, hair and skin, bone and cartilage, and in cancer, suggest that blocking CRTH2 could be a novel therapeutic approach for various conditions (Jandl & Heinemann, 2017).
Inhibitory Role in Hair Growth
PGD2 has been identified as an inhibitor of hair growth, particularly relevant in the context of male pattern baldness. It acts through the GPR44 receptor, suggesting this pathway as a potential target for treating baldness (Garza et al., 2012).
Ocular Pharmacology
In the eye, PGD2 has various biological actions, including ocular hypotension and inflammatory effects on the conjunctiva, making it a significant focus in ocular pharmacology (Woodward et al., 1990).
Reproductive Functions
PGD2 has roles in reproduction, influencing various reproductive processes, including inducing sleep, allergic responses, and relaxation of smooth muscles (Saito et al., 2002).
properties
Molecular Formula |
C20H26D4O4 |
---|---|
Molecular Weight |
338.5 |
InChI |
InChI=1S/C20H30O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12,14,17,21H,2-3,5-6,8-11,13,15H2,1H3,(H,23,24)/b7-4-,14-12+/t17-/m0/s1/i5D2,8D2 |
InChI Key |
PRFXRIUZNKLRHM-GKNRUGNGSA-N |
SMILES |
O=C1C(C/C=CC([2H])([2H])C([2H])([2H])CC(O)=O)=C(/C=C/[C@@H](O)CCCCC)CC1 |
synonyms |
PGB2-d4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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